4-[(1R*,4R*)-4-Aminocyclohexylamino]methyl-benzonitrile dihydrochloride

• IUPAC Name: 4-[[(4-aminocyclohexyl)amino]methyl]benzonitrile;dihydrochloride
• InChI: InChI=1S/C14H19N3.2ClH/c15-9-11-1-3-12(4-2-11)10-17-14-7-5-13(16)6-8-14;;/h1-4,13-14,17H,5-8,10,16H2;2*1H
• InChI Key: DRXYKJNRDOKMKI-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CCC1N)NCC2=CC=C(C=C2)C#N.Cl.Cl
• Molecular Formula: C14H21Cl2N3
• Molecular Weight: 302.2 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound is based on its molecular formula, C14H21Cl2N3. It includes a cyclohexylamino group and a benzonitrile group, which are connected by a methyl group. The exact three-dimensional structure would depend on the specific spatial arrangement of these groups.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 302.24. Other physical and chemical properties such as melting point, boiling point, and density were not found in the available resources.

Scientific Research Applications

Chemical Synthesis and Molecular Design

Research on similar compounds has focused on their synthesis and structure-activity relationships, particularly in the context of developing new pharmaceutical agents and materials. The synthesis of enaminones and their evaluation as anticonvulsants demonstrates the importance of structural variations in medicinal chemistry (Scott et al., 1993). Similarly, studies on the synthesis and structure of palladium complexes (Lee et al., 2016) contribute to our understanding of coordination chemistry and its implications for catalysis and materials science.

Antimicrobial and Antiproliferative Properties

Novel synthetic pathways have led to compounds with significant biological activities. For instance, the development of 1-benzylimidazoles as precursors for purine analogs (Alves et al., 1994) underscores the importance of these molecules in drug discovery, especially for targeting nucleic acid processes in pathogens and cancer cells. Research on 2-amino-4-aryl-4,10-dihydro-[1,3,5]triazino[1,2-a]benzimidazoles (Hranjec et al., 2012) highlights the potential for designing compounds with antiproliferative properties against various cancer cell lines.

Material Science and Photophysics

Substituent-dependent studies on photoinduced intramolecular charge transfer in N-aryl-substituted trans-4-aminostilbenes (Yang et al., 2004) provide insights into the design of photonic and electronic materials. These studies explore how molecular modifications can influence photophysical properties, which is critical for the development of optical sensors, organic light-emitting diodes (OLEDs), and photovoltaic materials.

Safety and Hazards

As with any chemical, handling 4-[(1R*,4R*)-4-Aminocyclohexylamino]methyl-benzonitrile dihydrochloride should be done with appropriate safety precautions. In case of inhalation, first-aid measures should be taken. For detailed safety information, please refer to the relevant safety data sheet.